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Compound of Interest

Compound Name: p-Tolyl isobutyrate

Cat. No.: B093224

For Researchers, Scientists, and Drug Development Professionals

This guide provides core molecular information for p-Tolyl isobutyrate, a compound of interest
in various research and development applications. The following sections detail its fundamental
chemical properties, presented for clarity and immediate use in a scientific context.

Core Molecular Data

p-Tolyl isobutyrate is a benzoate ester recognized for its distinct aromatic properties.[1][2] Its
fundamental molecular characteristics are essential for experimental design, analytical method
development, and computational modeling.

The chemical formula for p-Tolyl isobutyrate is C11H1402.[3][4][5][6][7][8] This formula dictates
its molecular weight and elemental composition, which are foundational for stoichiometric
calculations and spectroscopic analysis. The molecular weight of p-Tolyl isobutyrate is
approximately 178.23 g/mol .[4][5][6][7][8] A more precise value based on isotopic weights is
178.2277 g/mol .[2][3]

Quantitative Molecular Summary

The following table provides a structured summary of the key quantitative data for p-Tolyl
isobutyrate.
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Parameter Value Reference
Molecular Formula C11H1402 [B1415161 71181
Molecular Weight 178.23 g/mol [41051617118]
Monoisotopic Molecular

] 178.099379692 u [2]
Weight
CAS Registry Number 103-93-5 [3]

Experimental Protocols

This document focuses on the core molecular data of p-Tolyl isobutyrate. As no experimental
procedures were cited in the compilation of this specific dataset, this section is not applicable.

Visualization of Molecular Identity

To clarify the relationship between the compound's nomenclature and its core chemical
identifiers, the following diagram illustrates the logical flow from the common name to its

empirical formula and resulting molecular weight.
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Caption: Logical relationship of p-Tolyl isobutyrate's identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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